2-(3,4-dimethoxyphenyl)-N'-[(2-nitrobenzoyl)oxy]ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(3,4-dimethoxyphenyl)ethylidene]amino] 2-nitrobenzoate
• InChI: InChI=1S/C17H17N3O6/c1-24-14-8-7-11(9-15(14)25-2)10-16(18)19-26-17(21)12-5-3-4-6-13(12)20(22)23/h3-9H,10H2,1-2H3,(H2,18,19)
• InChI Key: XDEYOLMUITUSPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=NOC(=O)C2=CC=CC=C2[N+](=O)[O-])N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C/C(=N/OC(=O)C2=CC=CC=C2[N+](=O)[O-])/N)OC
• Molecular Formula: C17H17N3O6
• Molecular Weight: 359.3 g/mol

Description

2-(3,4-dimethoxyphenyl)-N'-[(2-nitrobenzoyl)oxy]ethanimidamide, also known as DPhNO2, is a chemical compound that has been extensively studied for its potential uses in scientific research. It is a member of the class of compounds known as nitrophenyl ethanimidamides and is a potent inhibitor of a specific enzyme known as protein disulfide isomerase (PDI).

Mechanism of Action

2-(3,4-dimethoxyphenyl)-N'-[(2-nitrobenzoyl)oxy]ethanimidamide inhibits PDI by binding to its active site, thereby preventing it from carrying out its normal functions. This leads to the accumulation of misfolded proteins, which can have a wide range of effects on cellular function and viability.
Biochemical and Physiological Effects:
2-(3,4-dimethoxyphenyl)-N'-[(2-nitrobenzoyl)oxy]ethanimidamide has been shown to have a number of biochemical and physiological effects. It can induce endoplasmic reticulum stress, which can lead to the activation of the unfolded protein response and apoptosis. It can also disrupt the redox balance in cells, leading to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethoxyphenyl)-N'-[(2-nitrobenzoyl)oxy]ethanimidamide has several advantages for use in lab experiments. It is a potent and specific inhibitor of PDI, making it a valuable tool for studying the role of this enzyme in various biological processes. However, it also has some limitations. It can be toxic to cells at high concentrations, and its effects on other cellular processes are not well understood.

Future Directions

There are several future directions for research on 2-(3,4-dimethoxyphenyl)-N'-[(2-nitrobenzoyl)oxy]ethanimidamide. One area of interest is its potential use as a therapeutic agent for diseases that involve misfolded proteins, such as Alzheimer's disease and cystic fibrosis. Another area of interest is the development of more potent and specific inhibitors of PDI, which could have even greater potential for scientific research and therapeutic applications.

Synthesis Methods

The synthesis of 2-(3,4-dimethoxyphenyl)-N'-[(2-nitrobenzoyl)oxy]ethanimidamide is a complex process that involves several steps. The first step is the synthesis of 2-(3,4-dimethoxyphenyl)ethanamine, which is then reacted with 2-nitrobenzoyl chloride to form the intermediate compound 2-(3,4-dimethoxyphenyl)-N'-[(2-nitrobenzoyl)oxy]ethanimidamide. This intermediate is then purified to obtain the final product, 2-(3,4-dimethoxyphenyl)-N'-[(2-nitrobenzoyl)oxy]ethanimidamide.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N'-[(2-nitrobenzoyl)oxy]ethanimidamide has been extensively studied for its potential uses in scientific research. It has been shown to be a potent inhibitor of PDI, an enzyme that plays a crucial role in protein folding and quality control. This makes 2-(3,4-dimethoxyphenyl)-N'-[(2-nitrobenzoyl)oxy]ethanimidamide a valuable tool for studying the role of PDI in various biological processes, such as protein folding, secretion, and degradation.